Cas no 2137673-02-8 (sodium 7H-pyrrolo[2,3-d]pyrimidine-5-sulfinate)

• Product Name: sodium 7H-pyrrolo[2,3-d]pyrimidine-5-sulfinate
• CAS No: 2137673-02-8
• MF: C₆H₄N₃NaO₂S
• MW: 205.169630050659
• CID: 6223185
• PubChem ID: 165450473
• Update Time: 2025-10-28

sodium 7H-pyrrolo[2,3-d]pyrimidine-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 7H-pyrrolo[2,3-d]pyrimidine-5-sulfinate
• EN300-724636
• 2137673-02-8

• Inchi： 1S/C6H5N3O2S.Na/c10-12(11)5-2-8-6-4(5)1-7-3-9-6;/h1-3H,(H,10,11)(H,7,8,9);/q;+1/p-1
• InChI Key： GWQNGFYVXDBDHO-UHFFFAOYSA-M
• SMILES： S(C1=CNC2C1=CN=CN=2)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 204.99219183g/mol
• Monoisotopic Mass: 204.99219183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on sodium 7H-pyrrolo[2,3-d]pyrimidine-5-sulfinate

Research Briefing on Sodium 7H-pyrrolo[2,3-d]pyrimidine-5-sulfinate (CAS: 2137673-02-8): Recent Advances and Applications

Sodium 7H-pyrrolo[2,3-d]pyrimidine-5-sulfinate (CAS: 2137673-02-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolo[2,3-d]pyrimidine core, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeted drug design and medicinal chemistry applications, making it a subject of ongoing investigation.

The structural features of sodium 7H-pyrrolo[2,3-d]pyrimidine-5-sulfinate contribute to its reactivity and utility in organic synthesis. The sulfinate moiety, in particular, enables facile functionalization, allowing researchers to explore diverse chemical modifications. This adaptability has been leveraged in the development of novel compounds with enhanced pharmacological properties. For instance, recent work has demonstrated its use in the synthesis of small-molecule inhibitors targeting specific kinases involved in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized sodium 7H-pyrrolo[2,3-d]pyrimidine-5-sulfinate as a key intermediate in the synthesis of a new class of JAK2 inhibitors. The study reported improved selectivity and potency compared to previous generations of inhibitors, underscoring the compound's value in drug discovery. Additionally, its role in facilitating sulfur-based cross-coupling reactions has been explored, further expanding its applications in synthetic chemistry.

Beyond its synthetic utility, sodium 7H-pyrrolo[2,3-d]pyrimidine-5-sulfinate has also been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound may exhibit anti-proliferative effects against certain cancer cell lines. These findings are currently being validated in more comprehensive preclinical models, with the aim of identifying lead compounds for further development.

The compound's stability and solubility profile have also been subjects of optimization efforts. Recent advancements in formulation science have addressed earlier challenges related to its bioavailability, paving the way for more effective delivery systems. These improvements are critical for translating laboratory findings into clinically viable therapeutics.

Looking ahead, sodium 7H-pyrrolo[2,3-d]pyrimidine-5-sulfinate is poised to play a pivotal role in the next wave of drug discovery initiatives. Its versatility and demonstrated efficacy in various applications make it a valuable asset for researchers aiming to develop innovative treatments for complex diseases. Continued exploration of its chemical and biological properties is expected to yield further insights and opportunities in the field.